Cas no 39076-99-8 (4(1H)-Pyridinone, 1-ethyl-)

• Product Name: 4(1H)-Pyridinone, 1-ethyl-
• CAS No: 39076-99-8
• MF: C₇H₉NO
• MW: 123.152461767197
• CID: 1500947
• PubChem ID: 53989259
• Update Time: 2025-04-21

4(1H)-Pyridinone, 1-ethyl- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyridinone, 1-ethyl-
• 1-ethylpyridin-4(1H)-one
• 39076-99-8
• N-ethyl-4-oxopyridine
• DB-162584
• SCHEMBL8844225
• 1-Ethyl-4(1h)-pyridinone

• Inchi： 1S/C7H9NO/c1-2-8-5-3-7(9)4-6-8/h3-6H,2H2,1H3
• InChI Key： KDRNILXJMALQBN-UHFFFAOYSA-N
• SMILES： O=C1C=CN(C=C1)CC

Computed Properties

• Exact Mass: 123.06847
• Monoisotopic Mass: 123.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.9
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Dihydropyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Dihydropyridines